Cas no 106678-64-2 (4-Nitrophenyl b-laminaritrioside)

4-Nitrophenyl b-laminaritrioside structure

106678-64-2 structure

Product Name:4-Nitrophenyl b-laminaritrioside

CAS No:106678-64-2

Molecular Formula:C₂₄H₃₅NO₁₈

Molecular Weight:625.530609369278

CID:5035413

4-Nitrophenyl b-laminaritrioside Properties

Names and Identifiers

- 4-Nitrophenyl b-laminaritrioside
- 4-Nitrophenyl--laminaritrioside
- InChIKey： TWADQERDHIDGOG-SXUNDCIDSA-N
- Inchi： 1S/C24H35NO18/c26-5-10-13(29)16(32)17(33)22(39-10)42-21-15(31)12(7-28)41-24(19(21)35)43-20-14(30)11(6-27)40-23(18(20)34)38-9-3-1-8(2-4-9)25(36)37/h1-4,10-24,26-35H,5-7H2/t10-,11-,12-,13-,14-,15-,16+,17-,18-,19-,20+,21+,22+,23-,24+/m1/s1
- SMILES： O([C@@]1([H])[C@@H]([C@@H](CO)O[C@@H](OC2C=CC(N(=O)=O)=CC=2)[C@@H]1O)O)[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O[C@@]2([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O2)O)[C@H]1O

4-Nitrophenyl b-laminaritrioside Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Biosynth	EN02422-10 mg	4-Nitrophenyl b-laminaritrioside	106678-64-2		10mg	$72.80

4-Nitrophenyl b-laminaritrioside Related Literature

1. Coagulation of organic pollutants by Moringa oleifera protein molecules: in silico approach†

Victoria T. Adeleke,David Lokhat Environ. Sci.: Water Res. Technol., 2021,7, 1453-1464
2. A new tandem synthesis of bis(β,β′-dialkoxy carbonyl) compounds by oxidative cleavage of aziridines under metal-free conditions†

Satyajit Samanta,Sougata Santra,Rana Chatterjee,Adinath Majee Org. Biomol. Chem., 2020,18, 551-556
3. High activity cobalt based catalysts for the carbonylation of methanol

Chem. Commun., 1999, 1379-1380
4. Synthesis and solution thermodynamic study of rigidified and functionalised EGTA derivatives†

Lorenzo Tei,Zsolt Baranyai,Mauro Botta,Laura Piscopo,Silvio Aime,Giovanni B. Giovenzana Org. Biomol. Chem., 2008,6, 2361-2368
5. An efficient synthesis of α-acyloxyacrylate esters as candidate monomers for bio-based polymers by heteropolyacid-catalyzed acylation of pyruvate esters

Masahiro Sadakane,Shinji Matsuoka,Hiroki Nakamura,Hiroyuki Naitou,Wataru Ueda Green Chem., 2009,11, 1666-1674
6. Catalyst-free four-component domino synthetic approach toward versatile multicyclic spirooxindole pyran scaffolds†

Aref Mohammadi,Mohammad Bayat,Shima Nasri RSC Adv., 2019,9, 16525-16533
7. An ‘ice-melting’ kinetic control strategy for highly photocatalytic organic nanocrystals†

Yingzhi Chen,Dongjian Jiang,Yujuan Zhang,Shenglian Yao,Federico Rosei,Xiaohong Zhang,Zheng-Hong Huang,Lu-Ning Wang,Feiyu Kang J. Mater. Chem. A, 2020,8, 25275-25282
8. Multipod-like silica/polystyrene clusters†

Jérémy Morele,Jean-Christophe Taveau,Olivier Lambert,Muriel Lansalot,Elodie Bourgeat-Lami,Antoine Thill,Olivier Spalla,Luc Belloni,Serge Ravaine,Etienne Duguet Nanoscale, 2016,8, 5454-5469
9. The band spectrum of helium

Trans. Faraday Soc., 1929,25, 694-707
10. A convenient synthesis of the cruciferous phytoalexins brassicanal A and brassilexin by mimicry of a fungal detoxification pathway

Chem. Commun., 1998, 1565-1566

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